Cas no 1396845-49-0 (N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide)

• Product Name: N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide
• CAS No: 1396845-49-0
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 6431896
• PubChem ID: 71795364
• Update Time: 2025-10-22

N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide
• N-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)methyl]pyridine-3-sulfonamide
• F6261-0469
• AKOS024546183
• 1396845-49-0
• N-((4-methyl-2-phenylthiazol-5-yl)methyl)pyridine-3-sulfonamide
• VU0542206-1

• Inchi： 1S/C16H15N3O2S2/c1-12-15(22-16(19-12)13-6-3-2-4-7-13)11-18-23(20,21)14-8-5-9-17-10-14/h2-10,18H,11H2,1H3
• InChI Key： OEHGMESNDJSRFF-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1S(NCC1SC(C2=CC=CC=C2)=NC=1C)(=O)=O

Computed Properties

• Exact Mass: 345.06056908g/mol
• Monoisotopic Mass: 345.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide

N-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1396845-49-0, commonly referred to as N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring, a pyridine sulfonamide group, and a methyl substituent. Its molecular architecture makes it a promising candidate for applications in drug discovery, catalysis, and advanced materials development.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The presence of the pyridine sulfonamide group in this compound further enhances its functional versatility, enabling interactions with a wide range of biomolecules. Researchers have explored its potential as a sulfonamide-based inhibitor in enzyme-catalyzed reactions, demonstrating its ability to regulate key biochemical pathways.

The synthesis of N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of its production, making it more accessible for large-scale applications. This compound's stability under various reaction conditions has also been extensively studied, confirming its suitability for use in demanding chemical environments.

In terms of physical properties, this compound exhibits a high degree of thermal stability and excellent solubility in polar solvents. These characteristics make it ideal for applications in high-performance materials such as polymers and composites. Recent advancements in polymer chemistry have leveraged its unique properties to develop materials with enhanced mechanical strength and thermal resistance.

Moreover, the sulfonamide group in this compound plays a crucial role in its ability to act as a hydrogen bond donor, which is essential for its interaction with biological systems. This property has been exploited in drug delivery systems, where it serves as a carrier for hydrophobic drugs, improving their bioavailability and therapeutic efficacy.

Recent research has also focused on the electrochemical properties of N-(4-methyl-2-phenyl-1,3-thiazol-5-yl)methylpyridine-3-sulfonamide, particularly its application in energy storage devices such as supercapacitors and batteries. Its ability to form stable redox couples has been demonstrated in both aqueous and non-aqueous electrolytes, making it a potential candidate for next-generation energy storage solutions.

In conclusion, N-(4-methyl-2 phenyl 1 3 thiazol 5 yl)methylpyridine 3 sulfonamide (CAS No. 1396845 49 0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.